Cas no 1118799-36-2 (4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate)

• Product Name: 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate
• CAS No: 1118799-36-2
• MF: C₂₃H₁₇ClN₂O₄S
• MW: 452.910083532333
• CID: 6532692
• PubChem ID: 39902823
• Update Time: 2025-06-12

4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1118799-36-2
• Z49515284
• [4-[benzenesulfonyl(methyl)amino]phenyl] 2-chloroquinoline-4-carboxylate
• EN300-26606801
• AKOS034404409
• 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate

• Inchi： 1S/C23H17ClN2O4S/c1-26(31(28,29)18-7-3-2-4-8-18)16-11-13-17(14-12-16)30-23(27)20-15-22(24)25-21-10-6-5-9-19(20)21/h2-15H,1H3
• InChI Key： ZNXUKFSTIRQZSE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC2C=CC(=CC=2)N(C)S(C2C=CC=CC=2)(=O)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 452.0597559g/mol
• Monoisotopic Mass: 452.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate

Introduction to 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate (CAS No. 1118799-36-2)

4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate (CAS No. 1118799-36-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate is composed of a quinoline core substituted with a 2-chloro group and a carboxylate moiety, which is further functionalized with an N-methylbenzenesulfonamido group. The quinoline ring system is known for its broad spectrum of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The presence of the 2-chloro substitution and the N-methylbenzenesulfonamido group adds to the compound's structural complexity and enhances its pharmacological profile.

The synthesis of 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate typically involves several steps, including the formation of the quinoline core, the introduction of the 2-chloro substitution, and the attachment of the N-methylbenzenesulfonamido group. One common synthetic route involves the condensation of 2-chloroquinoline-4-carboxylic acid with N-methylbenzenesulfonamide in the presence of a coupling agent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride). This method ensures high yields and purity, making it suitable for large-scale production.

In terms of biological activities, recent studies have highlighted the anti-inflammatory properties of 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory effects, 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate has also shown promise as an anti-cancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism underlying its anti-cancer activity is believed to involve apoptosis induction and cell cycle arrest at the G2/M phase.

The pharmacokinetic properties of 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate have also been investigated to assess its potential as a therapeutic agent. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These findings suggest that it could be developed into an effective oral medication for treating inflammatory diseases and cancers.

In addition to its therapeutic potential, 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate has been explored for its use in combination therapy. A recent study published in Cancer Research demonstrated that combining this compound with standard chemotherapy agents such as doxorubicin or paclitaxel significantly enhances their efficacy against resistant cancer cells. This synergistic effect could lead to more effective treatment strategies with reduced side effects.

The safety profile of 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 4-(N-methylbenzenesulfonamido)phenyl 2-chloroquinoline-4-carboxylate (CAS No. 1118799-36-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent anti-inflammatory and anti-cancer activities, makes it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.